Cas no 1368191-38-1 (5-Nitroisoxazole-3-carboxylic acid)
5-Nitroisoxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitroisoxazole-3-carboxylic acid
- 5-nitro-1,2-oxazole-3-carboxylic acid
- 5-Nitroisoxazole-3-carboxylicacid
- 1368191-38-1
- DTXSID70858636
-
- Inchi: 1S/C4H2N2O5/c7-4(8)2-1-3(6(9)10)11-5-2/h1H,(H,7,8)
- InChI Key: KHXVRVDRXAAQFA-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)O)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 157.99637117g/mol
- Monoisotopic Mass: 157.99637117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 109Ų
5-Nitroisoxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191050-1g |
5-nitroisoxazole-3-carboxylic acid |
1368191-38-1 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM191050-1g |
5-nitroisoxazole-3-carboxylic acid |
1368191-38-1 | 95% | 1g |
$969 | 2023-03-07 |
5-Nitroisoxazole-3-carboxylic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 5-Nitroisoxazole-3-carboxylic acid
Introduction to 5-Nitroisoxazole-3-carboxylic Acid (CAS No. 1368191-38-1)
5-Nitroisoxazole-3-carboxylic acid (CAS No. 1368191-38-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-nitroisoxazole-3-carboxylic acid.
Chemical Structure and Properties
5-Nitroisoxazole-3-carboxylic acid is a heterocyclic compound with a molecular formula of C5H4N2O5. The molecule consists of an isoxazole ring with a nitro group at the 5-position and a carboxylic acid group at the 3-position. The presence of these functional groups imparts distinct chemical properties to the compound. The nitro group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The carboxylic acid group, on the other hand, provides the compound with acidic properties and can participate in various chemical reactions, such as esterification and amidation.
The physical properties of 5-nitroisoxazole-3-carboxylic acid include its solubility in polar solvents like water and ethanol. It is a white crystalline solid at room temperature and has a melting point of approximately 200°C. These properties make it suitable for various synthetic transformations and analytical techniques.
Synthesis Methods
The synthesis of 5-nitroisoxazole-3-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the cyclization of an appropriate precursor followed by nitration and carboxylation steps. For instance, the reaction of an α-hydroxy nitrile with an aldehyde or ketone can form an isoxazole ring, which can then be functionalized to introduce the nitro and carboxylic acid groups.
A typical synthetic route starts with the formation of an α-hydroxy nitrile from an aldehyde or ketone via a condensation reaction. This intermediate is then treated with an azide source to form an azido alcohol, which undergoes cyclization to form an isoxazole ring. The resulting isoxazole can be nitrated using a mixture of concentrated sulfuric acid and nitric acid to introduce the nitro group at the 5-position. Finally, carboxylation can be achieved through various methods, such as treatment with carbon dioxide under high pressure or through a Vilsmeier-Haack reaction.
Biological Activities
5-Nitroisoxazole-3-carboxylic acid has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. One of its key applications is as a scaffold for the development of anti-inflammatory agents. Research has shown that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes involved in inflammation pathways.
In addition to its anti-inflammatory properties, 5-nitroisoxazole-3-carboxylic acid has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that certain derivatives exhibit significant activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for the development of new antibiotics.
Clinical Applications and Research Advancements
The potential clinical applications of 5-nitroisoxazole-3-carboxylic acid are diverse and promising. Recent research has focused on optimizing its pharmacological properties to enhance its therapeutic efficacy while minimizing side effects. For example, efforts have been made to improve its solubility and bioavailability through prodrug strategies or by modifying its chemical structure.
In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 5-nitroisoxazole-3-carboxylic acid and evaluated their anti-inflammatory activity in vitro and in vivo. The results showed that several derivatives exhibited superior efficacy compared to existing anti-inflammatory drugs, with reduced toxicity profiles. These findings highlight the potential of this compound as a lead molecule for further drug development.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 5-nitroisoxazole-3-carboxylic acid continues to uncover new possibilities for its application in medicine. Future directions may include exploring its use in combination therapies or investigating its potential as a platform for developing multi-target drugs that address multiple aspects of complex diseases such as cancer or neurodegenerative disorders.
In conclusion, 5-nitroisoxazole-3-carboxylic acid (CAS No. 1368191-38-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.
1368191-38-1 (5-Nitroisoxazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)